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Chemical Profile and Key Properties

Glycyl-DL-serine is a dipeptide composed of glycine and serine, and it is recognized as a potential

biomarker for the consumption of certain foods like chicken, pork, and cow's milk [1]. Its fundamental

chemical properties are summarized in the table below.

Property Value / Description

CAS Registry Number 687-38-7 [2] [3] [4]

Molecular Formula C5H10N2O4 [2] [5] [3]

Molecular Weight 162.14 g/mol [2] [5] [3]

Melting Point 207 °C [2] [5]

pKa (at 25°C) 2.98 [2] [5]

Form Solid (White to Off-White) [2] [5]

Storage Condition –20°C [2] [5] [3]

Solubility and Thermodynamic Data
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The following table consolidates key quantitative data relevant to its behavior in solution, which is critical

for buffer preparation and solvation studies.

Parameter Value Conditions

Aqueous Solubility Slightly soluble [2] [5] In water and aqueous acid

Dissociation Constant (pK2) 8.277 [6] For NH3
+ group at 25°C

Partial Molar Volume (V2
o) Available (see primary literature)

[7]

In aqueous solution at

25°C

Partial Molar Heat Capacity

(Cp,2
o)

Available (see primary literature)

[7]

In aqueous solution at

25°C

General Experimental Considerations

While a dedicated protocol for solubility measurement wasn't located, the following workflow synthesizes

common experimental practices from thermodynamic studies with the specific data available for Glycyl-DL-

serine. You can adapt this framework for your laboratory investigations.
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Start: Prepare Glycyl-DL-serine

Weigh solid dipeptide

Add Aqueous Solvent

Agitate and Equilibrate

Measure pH and pK₂

Analyze Solution

Record Solubility

End: Data for Buffer Design

Click to download full resolution via product page

This workflow outlines the key stages for handling Glycyl-DL-serine in solution studies:

Preparation: The dipeptide should be used as a solid, typically stored at -20°C to maintain stability
[2] [3].
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Solubilization: The compound is only slightly soluble in water and aqueous acidic solutions [2] [5].

Gentle heating and agitation will likely be necessary to achieve dissolution.
pH Measurement and Buffer Suitability: The pK₂ value of 8.277 indicates its capacity to act as a

buffer in the physiologically relevant pH range of 7 to 9 [6].
Analysis: For precise work, consider investigating its partial molar properties as reported in the

literature [7].

Application Notes for Researchers

Buffer Application: Glycyl-DL-serine is suitable as a buffer component in the physiological pH
range (7-9) due to the pK₂ of its ammonium group [6].
Solubility Limitation: Be aware of its limited solubility. For aqueous solutions, you may only achieve

low-concentration stock solutions.
Proton Magnetic Resonance Studies: Historically, this dipeptide has been used in proton magnetic

resonance studies investigating the interaction of amino acids and dipeptides with sRNA [2].

Key Gaps and Further Research

The available data has some limitations for immediate laboratory work. A precise, quantitative solubility

value in moles/L or mg/mL for aqueous acid solutions is not available in the searched literature.

Furthermore, while thermodynamic properties are well-documented, a direct, citable experimental procedure

for solubility determination is missing.

To progress, you may need to:

Consult Specialized Databases: Search for solubility data in dedicated handbooks or
pharmaceutical science databases.

Empirical Determination: Establish an in-house protocol (e.g., using gravimetric analysis or HPLC)
to determine the solubility under your specific conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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